Cas no 1555719-81-7 ((2,6-dimethyltetrahydropyran-4-yl)methanamine)

• Product Name: (2,6-dimethyltetrahydropyran-4-yl)methanamine
• CAS No: 1555719-81-7
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD24252512
• CID: 4605881
• PubChem ID: 81852973
• Update Time: 2025-11-05

(2,6-dimethyltetrahydropyran-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,6-dimethyloxan-4-yl)methanamine
• (2,6-dimethyltetrahydropyran-4-yl)methanamine

• MDL： MFCD24252512
• Inchi： 1S/C8H17NO/c1-6-3-8(5-9)4-7(2)10-6/h6-8H,3-5,9H2,1-2H3
• InChI Key： PXKYQRMDUIMEAZ-UHFFFAOYSA-N
• SMILES： C1(C)OC(C)CC(CN)C1

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

(2,6-dimethyltetrahydropyran-4-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (2,6-dimethyltetrahydropyran-4-yl)methanamine

Comprehensive Guide to (2,6-dimethyltetrahydropyran-4-yl)methanamine (CAS No. 1555719-81-7)

(2,6-dimethyltetrahydropyran-4-yl)methanamine is a specialized organic compound with the CAS number 1555719-81-7. This compound belongs to the class of tetrahydropyran derivatives, which are widely studied for their unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. The presence of the methanamine functional group adds to its versatility, making it a valuable intermediate in synthetic chemistry.

The molecular structure of (2,6-dimethyltetrahydropyran-4-yl)methanamine features a tetrahydropyran ring substituted with two methyl groups at positions 2 and 6, and a methanamine group at position 4. This configuration imparts specific steric and electronic properties, which are crucial for its reactivity and interaction with other molecules. Researchers and chemists often explore such heterocyclic compounds for their potential in drug discovery and development.

One of the key areas of interest for (2,6-dimethyltetrahydropyran-4-yl)methanamine is its role as a building block in medicinal chemistry. The compound's structure is amenable to further functionalization, allowing for the creation of diverse derivatives with potential biological activity. Recent trends in AI-driven drug discovery have highlighted the importance of such intermediates, as they can be used to generate novel scaffolds for targeting specific diseases.

In addition to pharmaceutical applications, (2,6-dimethyltetrahydropyran-4-yl)methanamine is also explored in material science. Its rigid tetrahydropyran core can contribute to the stability of polymers and other advanced materials. With the growing demand for sustainable and high-performance materials, this compound has garnered attention for its potential in creating eco-friendly alternatives.

The synthesis of (2,6-dimethyltetrahydropyran-4-yl)methanamine typically involves multi-step organic reactions, including cyclization and amination processes. Optimizing these synthetic routes is a topic of ongoing research, particularly in the context of green chemistry and reducing environmental impact. Researchers are increasingly focusing on catalytic methods and renewable feedstocks to improve the sustainability of such syntheses.

From a commercial perspective, the demand for (2,6-dimethyltetrahydropyran-4-yl)methanamine is driven by its utility in high-value chemical industries. Suppliers and manufacturers often highlight its purity and consistency, which are critical for research and industrial applications. The compound is typically available in small to medium quantities, catering to the needs of academic labs and pharmaceutical companies.

For those working with (2,6-dimethyltetrahydropyran-4-yl)methanamine, proper handling and storage are essential to maintain its stability. While it is not classified as a hazardous material, standard laboratory precautions should be followed. The compound's physicochemical properties, such as solubility and melting point, are well-documented, aiding in its practical use.

In summary, (2,6-dimethyltetrahydropyran-4-yl)methanamine (CAS No. 1555719-81-7) is a versatile and valuable compound with broad applications in drug discovery, material science, and synthetic chemistry. Its unique structural features and reactivity make it a subject of ongoing research, particularly in the context of sustainable chemistry and AI-aided molecular design. As the chemical industry continues to evolve, this compound is likely to play an increasingly important role in innovation.